Cas no 2167092-42-2 (4-(pyrimidin-5-yl)piperidin-2-ylmethanamine)

• Product Name: 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine
• CAS No: 2167092-42-2
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 6326387
• PubChem ID: 165550207
• Update Time: 2025-05-21

4-(pyrimidin-5-yl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine
• 2167092-42-2
• EN300-1477521
• [4-(pyrimidin-5-yl)piperidin-2-yl]methanamine

• Inchi： 1S/C10H16N4/c11-4-10-3-8(1-2-14-10)9-5-12-7-13-6-9/h5-8,10,14H,1-4,11H2
• InChI Key： MBGFOFKWCCAYPQ-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CN=CN=C2)CC1CN

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine

Recent Advances in the Study of 4-(Pyrimidin-5-yl)piperidin-2-ylmethanamine (CAS: 2167092-42-2)

In recent years, the compound 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine (CAS: 2167092-42-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. The following sections provide an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity and selectivity towards specific protein targets. These in silico studies have revealed that the compound exhibits high affinity for certain kinases, including those implicated in cancer and neurodegenerative diseases. Experimental validation through in vitro assays has further confirmed these predictions, highlighting its potential as a lead compound for drug development.

One of the most notable findings pertains to the compound's role in modulating the activity of protein kinases involved in cell proliferation and survival. In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine effectively inhibits the phosphorylation of key signaling proteins, thereby inducing apoptosis in cancer cell lines. This anti-proliferative effect was observed at nanomolar concentrations, suggesting its high potency. Additionally, the compound exhibited minimal cytotoxicity towards normal cells, underscoring its potential as a selective therapeutic agent.

Beyond its applications in oncology, 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine has also been investigated for its effects on the CNS. Preliminary studies indicate that the compound can cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors, such as those for dopamine and serotonin. These interactions have been linked to potential neuroprotective and psychotropic effects, making the compound a candidate for treating psychiatric and neurodegenerative disorders. However, further in vivo studies are required to fully understand its pharmacokinetics and safety profile.

In terms of synthetic chemistry, recent advancements have focused on optimizing the synthesis of 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine to improve yield and purity. A novel multi-step synthetic route, reported in Organic Process Research & Development, has achieved a significant reduction in by-product formation and enhanced scalability. This development is crucial for facilitating large-scale production and subsequent clinical trials. Moreover, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), with some derivatives showing improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials. The ongoing research underscores the importance of 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine as a versatile scaffold for drug discovery and its potential to address unmet medical needs.

In conclusion, the latest research on 4-(pyrimidin-5-yl)piperidin-2-ylmethanamine (CAS: 2167092-42-2) highlights its multifaceted applications in chemical biology and pharmaceutical sciences. From its role as a kinase inhibitor in cancer therapy to its potential in CNS disorders, this compound represents a valuable asset in the quest for novel therapeutics. Future studies should focus on refining its pharmacological properties and advancing it through the drug development pipeline, paving the way for its eventual clinical application.